3-[(Aminooxy)methyl]-6-methylpiperazine-2,5-dione
Description
3-[(Aminooxy)methyl]-6-methylpiperazine-2,5-dione is a diketopiperazine (DKP) derivative characterized by a six-membered piperazine ring with two ketone groups at positions 2 and 4. Its unique structure includes a 6-methyl substitution and an aminooxy (-O-NH₂) functional group at position 5.
Properties
Molecular Formula |
C6H11N3O3 |
|---|---|
Molecular Weight |
173.17 g/mol |
IUPAC Name |
3-(aminooxymethyl)-6-methylpiperazine-2,5-dione |
InChI |
InChI=1S/C6H11N3O3/c1-3-5(10)9-4(2-12-7)6(11)8-3/h3-4H,2,7H2,1H3,(H,8,11)(H,9,10) |
InChI Key |
NEPHRNHDXGKJEN-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(=O)NC(C(=O)N1)CON |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Variations and Physicochemical Properties
DKP derivatives exhibit diverse biological activities based on their substituents. Key structural analogues and their properties are compared below:
Key Observations :
- Lipophilicity : Methyl or alkyl-substituted DKPs (e.g., Compound 5) are more lipophilic than the target compound, enhancing membrane permeability .
- Bioactivity: Benzylidene and indolylmethyl substituents correlate with antiviral/herbicidal activity, while aminooxy groups may target enzymes or metal ions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
